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Compound of Interest

Compound Name:
4-Chlorophenylguanidine

hydrochloride

Cat. No.: B560199 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 4-Chlorophenylguanidine hydrochloride (CAS

Number: 14279-91-5). Adherence to these procedures is critical to ensure personal safety and

maintain a secure laboratory environment.

Immediate Safety Concerns and Hazard Identification
4-Chlorophenylguanidine hydrochloride is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE) Requirements
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A comprehensive approach to personal protection is mandatory when handling this compound.

The following table summarizes the required PPE.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and

dust that can cause serious

eye irritation.[1][2][3]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber).

Prevents skin contact and

absorption, which can cause

skin irritation.[2][3]

Skin and Body Protection
Protective clothing such as a

lab coat, apron, or overalls.

Minimizes the risk of skin

exposure to the chemical.[3]

Respiratory Protection

A NIOSH/MSHA approved

respirator should be worn if

exposure limits are exceeded

or irritation is experienced.

Protects against inhalation of

dust which may cause

respiratory irritation.[4][5]

Step-by-Step Safe Handling Protocol
1. Engineering Controls:

Always handle 4-Chlorophenylguanidine hydrochloride in a well-ventilated area.[1][2]

For procedures that may generate dust, such as weighing or transferring powder, use a

chemical fume hood.[3][6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[3][7]

2. Handling Procedures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[2][4]
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Wash hands thoroughly after handling.[1][8]

Do not eat, drink, or smoke in the laboratory.[6][7]

3. Storage:

Store in a cool, dry place in a tightly closed container.[1][4]

Keep the container in a well-ventilated place.[1]

Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures immediately.
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Emergency Situation First Aid and Spill Management Measures

Inhalation

Move the affected person to fresh air. If they are

not breathing, give artificial respiration. Seek

immediate medical attention.[1][5][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. If

skin irritation persists, consult a doctor.[1][5][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][7][8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5][8]

Spill

Avoid dust formation.[1] Ensure adequate

ventilation.[1][4] Use personal protective

equipment.[4] Sweep up or vacuum the spill and

collect it in a suitable, labeled container for

disposal.[3][7] Prevent the spill from entering

drains or waterways.[2][3]

Disposal Plan
All waste containing 4-Chlorophenylguanidine hydrochloride must be treated as hazardous

waste.

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[1]

Do not allow the product to reach ground water, water courses, or sewage systems.[1]

Visual Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling of 4-
Chlorophenylguanidine hydrochloride from preparation to disposal.

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Protocol

Don Appropriate PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chlorophenylguanidine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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